Cas no 192439-68-2 (3(2H)-Isoxazolone,5-(3-methylbutyl)-)
192439-68-2 structure
Product Name:3(2H)-Isoxazolone,5-(3-methylbutyl)-
CAS No:192439-68-2
MF:C8H13NO2
MW:155.194322347641
CID:116177
PubChem ID:10534896
Update Time:2025-04-18
3(2H)-Isoxazolone,5-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Isoxazolone,5-(3-methylbutyl)-
- 3(2H)-Isoxazolone,5-(3-methylbutyl)-(9CI)
- SCHEMBL19772267
- 192439-68-2
- 5-Isopentylisoxazol-3(2H)-one
- 5-(3-methylbutyl)-1,2-oxazol-3-one
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- Inchi: 1S/C8H13NO2/c1-6(2)3-4-7-5-8(10)9-11-7/h5-6H,3-4H2,1-2H3,(H,9,10)
- InChI Key: HXVJQVLSGXGIGU-UHFFFAOYSA-N
- SMILES: O1C(=CC(N1)=O)CCC(C)C
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
3(2H)-Isoxazolone,5-(3-methylbutyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
192439-68-2 (3(2H)-Isoxazolone,5-(3-methylbutyl)-) Related Products
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